Cas no 2137503-50-3 (1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide)

• Product Name: 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide
• CAS No: 2137503-50-3
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6566823
• PubChem ID: 165475396
• Update Time: 2025-07-02

1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide
• 2137503-50-3
• EN300-1123020

• Inchi： 1S/C10H16N4O/c1-7-3-5-13-14(7)8-2-4-10(12,6-8)9(11)15/h3,5,8H,2,4,6,12H2,1H3,(H2,11,15)
• InChI Key： GEFNTNAFTVKVLB-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC(C1)N1C(C)=CC=N1)N)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide

Recent Advances in the Study of 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS: 2137503-50-3)

The compound 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS: 2137503-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide, with particular emphasis on improving its yield and purity. Advanced synthetic routes, such as multi-step organic reactions and catalytic methods, have been explored to achieve higher efficiency. The compound's unique structural features, including the pyrazole and cyclopentane moieties, contribute to its biological activity and make it a promising candidate for drug development.

In vitro and in vivo studies have demonstrated that 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide exhibits notable activity against specific biological targets. For instance, recent research has highlighted its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its applicability in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may have neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

Mechanistic studies have further elucidated the compound's mode of action, revealing its interaction with key cellular proteins and signaling pathways. Molecular docking simulations and binding assays have provided insights into the structural determinants of its activity, which could guide the design of more potent analogs. These findings underscore the compound's versatility and its potential as a scaffold for further medicinal chemistry optimization.

Despite these promising results, challenges remain in the development of 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring formulation strategies and structural modifications to enhance its pharmacokinetic profile and reduce toxicity.

In conclusion, 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS: 2137503-50-3) represents a promising compound with diverse therapeutic potential. Continued research efforts are essential to fully unlock its clinical applications and translate these findings into effective treatments. This brief highlights the importance of interdisciplinary collaboration in advancing the understanding and development of novel chemical entities in the biomedical field.